Cas no 2227879-35-6 (rac-(1R,3S)-3-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227879-35-6
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5963360
• PubChem ID: 165713298
• Update Time: 2025-10-29

rac-(1R,3S)-3-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-2005146
• 2227879-35-6

• Inchi： 1S/C12H17NO2S/c1-12(2)10(11(12)13)8-5-4-6-9(7-8)16(3,14)15/h4-7,10-11H,13H2,1-3H3/t10-,11-/m0/s1
• InChI Key： SEEZNIJIROHWDB-QWRGUYRKSA-N
• SMILES： S(C)(C1=CC=CC(=C1)[C@H]1[C@@H](C1(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-(1R,3S)-3-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to CAS No. 2227879-35-6: Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine

CAS No. 2227879-35-6, also known as Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring structure and the presence of a methanesulfonyl substituent, which imparts specific chemical and biological properties. The compound's potential applications in drug discovery and development are being actively explored due to its promising pharmacological profile.

The chemical structure of Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine is notable for its chiral centers and the cyclopropane ring, which contribute to its unique conformational flexibility and binding properties. The methanesulfonyl group, in particular, plays a crucial role in modulating the compound's reactivity and biological activity. Recent studies have highlighted the importance of these structural features in determining the compound's interactions with various biological targets.

In terms of synthesis, Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine can be prepared through a series of well-defined chemical reactions. One common approach involves the use of organometallic reagents and catalytic processes to construct the cyclopropane ring and introduce the methanesulfonyl substituent. The synthetic route is optimized to achieve high yields and purity, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

The pharmacological properties of Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated that Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine can selectively inhibit specific kinases involved in cell proliferation and survival pathways.

One of the key areas of interest for this compound is its potential as a therapeutic agent for neurological disorders. Preclinical studies have indicated that Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine can modulate neurotransmitter systems and reduce neuroinflammation, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these applications.

In addition to its neurological applications, Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective nature of its action makes it an attractive candidate for developing targeted cancer therapies with reduced side effects.

The safety profile of Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine is another critical aspect being evaluated in preclinical studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its further development as a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale clinical studies.

The future prospects for CAS No. 2227879-35-6, or Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine, are promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of treatments for neurological disorders and cancer.

In conclusion, CAS No. 2227879-35-6, or Rac-(1R,3S)-3-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine, represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it a compelling candidate for further development as a therapeutic agent. Continued research and clinical evaluation will be crucial in realizing its full potential in improving patient outcomes.